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Compound Name: Methyl 3-iodoisonicotinate

Cat. No.: B071392 Get Quote

Core Application 1: A Key Substrate in Cross-
Coupling Reactions
The most prominent application of Methyl 3-iodoisonicotinate in research is its use as an aryl

halide in transition-metal-catalyzed cross-coupling reactions. The carbon-iodine bond is the

most reactive among aryl halides (I > Br > Cl) for oxidative addition to a metal center (typically

palladium), which is the rate-determining step in many catalytic cycles.[3] This high reactivity

allows for coupling under mild conditions with a broad range of substrates.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, forming a C-C bond

between an organoboron compound (like a boronic acid) and an organic halide.[4] Methyl 3-
iodoisonicotinate is an excellent substrate for this reaction, allowing for the introduction of

diverse aryl, heteroaryl, or alkyl groups at the 3-position of the pyridine ring.
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Figure 1: General Experimental Workflow for a Suzuki-Miyaura Coupling Reaction.
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Figure 2: Simplified Mechanism of Action for Isoniazid, an Isonicotinate Derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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